2-Vinylpyrimidine
Description
2-Vinylpyrimidine is a useful research compound. Its molecular formula is C6H6N2 and its molecular weight is 106.13 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Flammable;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Polymerization and Material Science
Poly(2-vinylpyrimidine) Synthesis
this compound is primarily employed in the preparation of poly(this compound) through radical polymerization techniques. This polymer exhibits significant utility in creating materials with specific mechanical and thermal properties. The polymerization process can be tailored to produce block copolymers, enhancing the functionality of the resulting materials for various applications.
Self-Assembly and Nanostructures
Recent studies have highlighted the self-assembly behavior of amphiphilic block copolymers involving this compound. For instance, Li et al. demonstrated structural transitions in block copolymers that led to the formation of vesicles and toroidal structures, showcasing the potential for applications in drug delivery systems and nanotechnology .
Protective Coatings
In material science, this compound is utilized to enhance protective coatings on metals. Research indicates that coatings incorporating this compound can improve corrosion resistance and durability, particularly when combined with silver nanostructures .
Environmental Applications
Wastewater Treatment
Poly(this compound) has been investigated for its capacity as a sorbent in wastewater treatment processes. Studies have shown that it effectively removes organic pollutants from water, indicating its potential as an eco-friendly solution for environmental remediation .
Photocatalytic Activity
Additionally, composite materials formed from this compound and metal oxides like titanium dioxide exhibit excellent photocatalytic activity. These composites can degrade harmful organic compounds under visible light irradiation, further emphasizing their role in environmental sustainability .
Biomedical Applications
Drug Delivery Systems
The unique properties of poly(this compound) make it a candidate for drug delivery applications. Its ability to form micelles and vesicles allows for encapsulation and controlled release of therapeutic agents, which is crucial in targeted therapy .
Toxicological Studies
While exploring biomedical applications, it is essential to consider the safety profile of this compound. Toxicological assessments indicate that while it exhibits genotoxicity in vitro, further studies are required to fully understand its implications for human health . These findings necessitate careful consideration when developing biomedical products.
Case Studies
Properties
IUPAC Name |
2-ethenylpyrimidine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N2/c1-2-6-7-4-3-5-8-6/h2-5H,1H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDHWTWWXCXEGIC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC1=NC=CC=N1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80435851 |
Source
|
| Record name | 2-Vinylpyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80435851 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
106.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
66281-01-4, 51394-43-5 |
Source
|
| Record name | 2-Vinylpyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80435851 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Ethenylpyrimidine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
